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What is Hydroxyproline exactly?

Hydroxyproline is an amino acid that is not essential and a natural component in animal structural proteins, such as collagen or elastin. It is used in organic synthesis as a chiral block to make various compounds, including neuroexcitatory Kainoids and antifungal Ecinocandins.

Hydroxyproline, a hydroxylated form of proline, is one example of an imino acid. A lack of ASCORBIC ACID could cause impaired hydroxyproline formation.

Source of Hydroxyproline

Hydroxyproline was first isolated in 1902 from gelatin, a collagen breakdown product.

Hydroxyproline also is found in secondary metabolites, such as echinocandins or actinomycins. Acid hydrolysis of mammalian collagen is the best way to make Hydroxyproline industrially. This is due to its high concentration of collagen.